Cas no 25462-52-6 (1,3-Propanediol,2-(1-ethylpropyl)-2-methyl-)

1,3-Propanediol,2-(1-ethylpropyl)-2-methyl- structure
25462-52-6 structure
Product Name:1,3-Propanediol,2-(1-ethylpropyl)-2-methyl-
CAS No:25462-52-6
MF:C9H20O2
MW:160.253903388977
CID:284394
PubChem ID:213091
Update Time:2025-04-19

1,3-Propanediol,2-(1-ethylpropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(1-ethylpropyl)-2-methyl-
    • 2-methyl-2-pentan-3-ylpropane-1,3-diol
    • BRN 1901182
    • 25462-52-6
    • 2-(1-Ethylpropyl)-2-methyl-1,3-propanediol
    • DTXSID70180146
    • 1,3-Propanediol, 2-(1-ethylpropyl)-2-methyl-
    • Inchi: 1S/C9H20O2/c1-4-8(5-2)9(3,6-10)7-11/h8,10-11H,4-7H2,1-3H3
    • InChI Key: BJVNWGCAGZJART-UHFFFAOYSA-N
    • SMILES: OCC(C)(CO)C(CC)CC

Computed Properties

  • Exact Mass: 160.1464
  • Monoisotopic Mass: 160.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.928
  • Boiling Point: 239.8°C at 760 mmHg
  • Flash Point: 103.6°C
  • Refractive Index: 1.454
  • PSA: 40.46
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